Cas no 2171990-03-5 (2-(hydroxymethyl)bicyclo2.2.2octane-2-carboxylic acid)

• Product Name: 2-(hydroxymethyl)bicyclo2.2.2octane-2-carboxylic acid
• CAS No: 2171990-03-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6310083
• PubChem ID: 165604787
• Update Time: 2025-06-09

2-(hydroxymethyl)bicyclo2.2.2octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)bicyclo2.2.2octane-2-carboxylic acid
• EN300-1627897
• 2-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid
• 2171990-03-5

• Inchi： 1S/C10H16O3/c11-6-10(9(12)13)5-7-1-3-8(10)4-2-7/h7-8,11H,1-6H2,(H,12,13)
• InChI Key： IQTQJBIHVOFXHU-UHFFFAOYSA-N
• SMILES： OCC1(C(=O)O)CC2CCC1CC2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(hydroxymethyl)bicyclo2.2.2octane-2-carboxylic acid

2-(Hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic Acid: A Comprehensive Overview

2-(Hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2171990-03-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bicyclic structure and hydroxymethyl functional group, exhibits a range of properties that make it an intriguing candidate for various applications, particularly in drug discovery and development.

The molecular structure of 2-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid is notable for its bicyclic framework, which imparts rigidity and conformational stability to the molecule. The presence of the hydroxymethyl group adds a polar functionality that can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and reactivity. These structural features make it an attractive scaffold for the design of bioactive molecules with potential therapeutic applications.

Recent studies have explored the biological activities of 2-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid and its derivatives. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 2-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid could serve as a lead compound for the development of novel therapeutic agents targeting these conditions.

In addition to its potential as an enzyme inhibitor, 2-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound and its analogs exhibit significant anti-inflammatory effects in vitro and in vivo models of inflammation. The mechanism underlying these effects is thought to involve modulation of signaling pathways associated with inflammation, such as the NF-κB pathway.

The synthetic accessibility of 2-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to access this compound, including those involving Diels-Alder reactions and subsequent functional group manipulations. These synthetic methods not only facilitate the preparation of the parent compound but also enable the facile synthesis of a wide range of derivatives with tailored properties.

Beyond its direct biological activities, 2-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid has also been utilized as a building block in the synthesis of more complex molecules with diverse biological functions. For example, researchers at Harvard University have employed this compound as a key intermediate in the total synthesis of natural products with potent anticancer activity. The robustness and versatility of this scaffold make it an invaluable tool in the hands of synthetic chemists working on drug discovery projects.

In conclusion, 2-(hydroxymethyl)bicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2171990-03-5) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and biological activities, position it as a valuable starting point for the development of novel therapeutic agents targeting various diseases and conditions.